molecular formula C9H9BrFNO B8463184 2-(2-bromo-5-fluoro-phenyl)-N-methyl-acetamide

2-(2-bromo-5-fluoro-phenyl)-N-methyl-acetamide

Cat. No.: B8463184
M. Wt: 246.08 g/mol
InChI Key: YQLRTCNMMVXNSJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-bromo-5-fluoro-phenyl)-N-methyl-acetamide is a useful research compound. Its molecular formula is C9H9BrFNO and its molecular weight is 246.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9BrFNO

Molecular Weight

246.08 g/mol

IUPAC Name

2-(2-bromo-5-fluorophenyl)-N-methylacetamide

InChI

InChI=1S/C9H9BrFNO/c1-12-9(13)5-6-4-7(11)2-3-8(6)10/h2-4H,5H2,1H3,(H,12,13)

InChI Key

YQLRTCNMMVXNSJ-UHFFFAOYSA-N

Canonical SMILES

CNC(=O)CC1=C(C=CC(=C1)F)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thionyl chloride (9.4 mL, 129 mmol) is added to a solution of (2-bromo-5-fluoro-phenyl)-acetic acid (20.0 g, 85.8 mmol) in dry toluene (400 mL). The mixture is heated at reflux for 4 hours and the solvent is removed in vacuo. The remanence is redissolved in dry toluene (400 mL) and cooled to 0° C. 40% methylamine (aq.) (17.7 mL, 515 mmol) is added dropwise at 0-5° C. The mixture is then stirred at ambient temperature for 16 hours, poured onto water (250 mL) and extracted with ethyl acetate (3×200 mL). The combined organic fractions are washed successively with saturated sodium bicarbonate solution (150 mL) and brine (150 mL), dried (MgSO4) and concentrated in vacuo. This gives 16.2 g (77%) of crystalline 2-(2-bromo-5-fluoro-phenyl)-N-methyl-acetamide.
Quantity
9.4 mL
Type
reactant
Reaction Step One
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
17.7 mL
Type
reactant
Reaction Step Two

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